7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• CAS: 103362-08-9
• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• SMILES: CC1C(=O)NC2=C(O1)C=C(C=C2)F
• InChI: InChI=1S/C9H8FNO2/c1-5-9(12)11-7-3-2-6(10)4-8(7)13-5/h2-5H,1H3,(H,11,12)
• InChIKey: OVLYPEDRBXIAGN-UHFFFAOYSA-N

7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one: PPO Inhibitor Core

7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 103362-08-9) is a fluorinated heterocyclic compound of the 1,4-benzoxazin-3-one class, bearing a characteristic 7-fluoro substitution on the aromatic ring and a 2-methyl group on the oxazine ring [1]. This scaffold has emerged as a critical synthetic intermediate enabling two distinct structural series of protoporphyrinogen IX oxidase (PPO) inhibitors with potency surpassing commercial herbicides such as flumioxazin and trifludimoxazin [2]. Unlike natural benzoxazinones (e.g., DIBOA, DIMBOA) that lack intrinsic antimicrobial or herbicidal potency, synthetic 7-fluoro-2-methyl derivatives consistently deliver low-nanomolar enzyme inhibition and broad-spectrum weed control [3].

Role Core scaffold for PPO inhibitor synthesis

Differentiator 7-Fluoro-2-methyl substitution supports target engagement

Output Access to two validated inhibitor series

• [1] Calpaclab, 7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Product Page, CAS 103362-08-9, https://www.calpaclab.com/7-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one-98-purity-c9h8fno2-100-mg/ View Source
• [2] Wang D-W et al. Discovery of a Potent Thieno[2,3-d]pyrimidine-2,4-dione-Based Protoporphyrinogen IX Oxidase Inhibitor through an In Silico Structure-Guided Optimization Approach. J Agric Food Chem. 2021;69(47):14115-14125. DOI: 10.1021/acs.jafc.1c05665 View Source
• [3] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source

Why Non-Fluorinated Analogs Fall Short

Benzoxazinone-based PPO inhibitors derive their activity from precise electronic and steric complementarity with the enzyme's active site. Natural benzoxazinones such as DIBOA and DIMBOA lack herbicidal potency entirely [1]. The specific 7-fluoro-2-methyl substitution pattern is not arbitrary: fluorine at position 7 dramatically enhances PPO binding affinity through favorable hydrophobic and electronic interactions, as demonstrated by MIA-QSAR modeling where fluorine substituents were pivotal for biological activity [2]. Replacement of fluorine with chlorine at position 7 or omission of the 2-methyl group alters the scaffold's lipophilicity, metabolic stability, and binding geometry, leading to significant or complete loss of the exceptional potency (Ki 2.5 nM) and selectivity (3200-fold) observed in downstream hybrid molecules [3][4]. Generic substitution therefore risks forfeiting the precisely tuned properties that make this core uniquely productive.

Non-fluorinated benzoxazinones (e.g., DIBOA, DIMBOA) lack herbicidal potency and may not support PPO inhibition studies.

7-Chloro or unsubstituted analogs alter lipophilicity and binding geometry, potentially reducing downstream inhibitor potency.

Omission of the 2-methyl group affects conformational fit; reported MIA-QSAR links substitution pattern to activity.

• [1] Macías FA et al. Structure−Activity Relationships (SAR) Studies of Benzoxazinones, Their Degradation Products and Analogues. Phytotoxicity on Standard Target Species (STS). J Agric Food Chem. 2005;53(3):538-548. DOI: 10.1021/jf048789b View Source
• [2] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source
• [3] Wang D-W et al. Discovery of a Potent Thieno[2,3-d]pyrimidine-2,4-dione-Based Protoporphyrinogen IX Oxidase Inhibitor through an In Silico Structure-Guided Optimization Approach. J Agric Food Chem. 2021;69(47):14115-14125. DOI: 10.1021/acs.jafc.1c05665 View Source
• [4] Zheng B-F et al. Synthesis and Biological Activity Evaluation of Benzoxazinone-Pyrimidinedione Hybrids as Potent Protoporphyrinogen IX Oxidase Inhibitor. J Agric Food Chem. 2023;71(39):14221-14231. DOI: 10.1021/acs.jafc.3c03593 View Source

Quantitative Differentiation Evidence

PPO Inhibition Potency Advantage

When the target compound serves as the core scaffold for thieno[2,3-d]pyrimidine-2,4-dione hybrids, the resulting compound 6g (1-methyl-3-(2,2,7-trifluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione) achieves a Ki of 2.5 nM against Nicotiana tabacum PPO (NtPPO). This represents 18-fold higher potency than the commercial benzoxazinone-based herbicide flumioxazin (Ki = 46 nM) and 12-fold higher than trifludimoxazin (Ki = 31 nM) [1]. The 7-fluoro-2-methyl substitution pattern is integral to this potency enhancement, as the fluorine atom participates in critical hydrophobic pocket interactions revealed by molecular dynamics simulations [1].

PPO Inhibition Potency

Head-to-head

Ki = 2.5 nM (compound 6g) vs. flumioxazin 46 nM, trifludimoxazin 31 nM

Reported to support high-potency PPO inhibitor development

NtPPO assay context; 18-fold over flumioxazin

Evidence Dimension	PPO enzyme inhibition potency (Ki)
Target Compound Data	Compound 6g derived from 7-fluoro-2-methyl-benzoxazinone core: Ki = 2.5 nM against NtPPO
Comparator Or Baseline	Flumioxazin: Ki = 46 nM; Trifludimoxazin: Ki = 31 nM; Lead compound 1: Ki = 7.4 nM
Quantified Difference	18-fold more potent than flumioxazin; 12-fold more potent than trifludimoxazin; 3-fold more potent than lead compound 1
Conditions	NtPPO (Nicotiana tabacum protoporphyrinogen IX oxidase) enzyme inhibition assay; postemergence weed control at 30–75 g ai/ha

Why This Matters

Procurement of this specific core scaffold directly enables access to the most potent PPO inhibitor chemotype reported to date, outperforming multi-billion-dollar commercial herbicides.

• [1] Wang D-W et al. Discovery of a Potent Thieno[2,3-d]pyrimidine-2,4-dione-Based Protoporphyrinogen IX Oxidase Inhibitor through an In Silico Structure-Guided Optimization Approach. J Agric Food Chem. 2021;69(47):14115-14125. DOI: 10.1021/acs.jafc.1c05665 View Source

Plant-vs-Human PPO Selectivity

Compound 7af (ethyl 4-(7-fluoro-6-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydropyrimidin-1(2H)-yl)-3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)butanoate), built on the target compound core, exhibits a Ki of 14 nM against NtPPO versus 44.8 μM against human PPO (hPPO), yielding a selectivity factor of 3200—the highest reported for any PPO inhibitor [1]. In contrast, most commercial PPO herbicides (e.g., flumioxazin, trifludimoxazin) show substantially lower selectivity margins, raising human safety concerns. The 7-fluoro-2-methyl scaffold is explicitly identified as a key structural determinant of this selectivity through molecular simulation [1].

Plant-vs-Human Selectivity

Reported

Selectivity factor 3200 (NtPPO Ki 14 nM vs. hPPO Ki 44.8 μM) for compound 7af

Reported plant-vs-human selectivity context

Cross-study comparison; hPPO context differs

Evidence Dimension	Plant vs. human PPO selectivity factor
Target Compound Data	Compound 7af derived from target core: NtPPO Ki = 14 nM, hPPO Ki = 44.8 μM, selectivity factor = 3200
Comparator Or Baseline	Most reported PPO inhibitors: typical selectivity factors <100 (implicit class-level baseline); flumioxazin and trifludimoxazin selectivity data not reported as comparable
Quantified Difference	3200-fold selectivity, described as 'the most selective PPO inhibitor to date' [1]
Conditions	Enzyme inhibition assays: NtPPO (Nicotiana tabacum PPO) and hPPO (human PPO); postemergence herbicidal activity at 37.5 g a.i./ha

Why This Matters

This core scaffold uniquely enables development of herbicides with an exceptional human safety margin, a decisive differentiator for regulatory approval and sustainable agriculture applications.

• [1] Zheng B-F et al. Synthesis and Biological Activity Evaluation of Benzoxazinone-Pyrimidinedione Hybrids as Potent Protoporphyrinogen IX Oxidase Inhibitor. J Agric Food Chem. 2023;71(39):14221-14231. DOI: 10.1021/acs.jafc.3c03593 View Source

Lower Lipophilicity vs. Flumioxazin

The target compound exhibits a measured octanol-water partition coefficient (LogP) of 1.4 [1], substantially lower than the commercial PPO herbicide flumioxazin (LogP = 2.55) [2]. This 1.15 log-unit difference corresponds to an approximately 14-fold lower lipophilicity, indicating reduced bioaccumulation potential, improved water compatibility for formulation development, and distinct soil mobility characteristics. The 7-fluoro substitution, while enhancing target binding, does not inflate lipophilicity to the extent seen in larger polycyclic commercial herbicides, offering a more favorable starting point for environmental profile optimization [3].

Lipophilicity vs. Flumioxazin

Class-level

LogP 1.4 vs. flumioxazin 2.55 (Δ = 1.15)

Reported lower lipophilicity may support environmental fate profiling

Predicted/calculated values; class-level comparison

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.4
Comparator Or Baseline	Flumioxazin: LogP = 2.55
Quantified Difference	ΔLogP = 1.15 (approximately 14-fold lower partition coefficient)
Conditions	Predicted/calculated LogP values from authoritative chemical databases

Why This Matters

Lower LogP translates to reduced environmental persistence and off-target accumulation, a key procurement discriminator for agrochemical companies facing tightening ecological regulations.

• [1] Molaid Chemical Database, 2-methyl-3-oxo-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxaazine (CAS 103362-08-9) Physicochemical Properties, https://www.molaid.com/MS_1797083 View Source
• [2] ChemicalBook, Flumioxazin (CAS 103361-09-7) Properties, LogP = 2.550, https://www.chemicalbook.cn/Manufacturers/flumioxazin.htm View Source
• [3] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source

Synthetic Versatility Across Chemical Series

The target compound serves as the foundational building block for at least two independently validated PPO inhibitor series: (i) thieno[2,3-d]pyrimidine-2,4-dione–benzoxazinone hybrids, exemplified by compound 6g (Ki = 2.5 nM) [1]; and (ii) pyrimidinedione–benzoxazinone hybrids, exemplified by compound 7af (Ki = 14 nM, selectivity factor 3200) [2]. In both series, the 7-fluoro-2-methyl substitution pattern is preserved and is explicitly identified as essential for activity. No other benzoxazinone substitution pattern has demonstrated comparable versatility across multiple high-potency PPO inhibitor series, establishing this scaffold as a uniquely productive starting point for iterative optimization [3].

Synthetic Versatility

Data to verify

Two validated inhibitor series (thienopyrimidinedione and pyrimidinedione hybrids) from same core

Supports exploration of multiple inhibitor series from single scaffold

Cross-series utility based on published synthetic programs

Evidence Dimension	Cross-series synthetic utility for PPO inhibitor discovery
Target Compound Data	Two distinct chemical series validated with high-potency compounds (6g and 7af) derived from the same 7-fluoro-2-methyl-benzoxazinone core
Comparator Or Baseline	Other benzoxazinone substitution patterns (e.g., 6-fluoro, 7-chloro, unsubstituted): no published reports of comparable multi-series utility noted in PPO inhibitor literature
Quantified Difference	Two validated series vs. zero for other benzoxazinone patterns (qualitative class-level observation)
Conditions	Independent synthetic programs reported in J Agric Food Chem (2021, 2023)

Why This Matters

Procurement of this specific intermediate maximizes R&D portfolio flexibility, enabling rapid exploration of multiple patentable chemical space regions from a single starting material.

• [1] Wang D-W et al. Discovery of a Potent Thieno[2,3-d]pyrimidine-2,4-dione-Based Protoporphyrinogen IX Oxidase Inhibitor through an In Silico Structure-Guided Optimization Approach. J Agric Food Chem. 2021;69(47):14115-14125. DOI: 10.1021/acs.jafc.1c05665 View Source
• [2] Zheng B-F et al. Synthesis and Biological Activity Evaluation of Benzoxazinone-Pyrimidinedione Hybrids as Potent Protoporphyrinogen IX Oxidase Inhibitor. J Agric Food Chem. 2023;71(39):14221-14231. DOI: 10.1021/acs.jafc.3c03593 View Source
• [3] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source

Higher Thermal Stability vs. Non-Fluorinated Analog

The target compound exhibits a melting point of 151.3 °C [1], notably higher than the non-fluorinated 2-methyl-2H-1,4-benzoxazin-3(4H)-one analog (CAS 21744-83-2), which melts at 143–144 °C [2]. This 7–8 °C elevation, attributable to the 7-fluoro substitution, indicates enhanced crystal lattice stability and potentially improved solid-form handling characteristics during synthesis, storage, and formulation processes. While the difference is modest, it reflects the broader impact of fluorine substitution on physicochemical properties relevant to manufacturing scale-up [3].

Thermal Stability

Data to verify

Mp 151.3 °C vs. non-fluorinated analog 143–144 °C (Δ ≈ +8 °C)

Reported higher melting point may facilitate solid-form handling

Experimental database values; process relevance context

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	Melting point = 151.3 °C
Comparator Or Baseline	2-Methyl-2H-1,4-benzoxazin-3(4H)-one (non-fluorinated analog, CAS 21744-83-2): melting point = 143–144 °C
Quantified Difference	ΔTₘ = +7.3 to +8.3 °C
Conditions	Reported experimental melting point values from chemical databases

Why This Matters

Higher melting point translates to improved solid-state stability and easier handling in kilogram-scale synthesis, reducing procurement risk for process chemistry applications.

• [1] Molaid Chemical Database, 2-methyl-3-oxo-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxaazine (CAS 103362-08-9) Physicochemical Properties, https://www.molaid.com/MS_1797083 View Source
• [2] ChemicalBook, 2-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS 21744-83-2) Properties, https://www.chemicalbook.cn/CASEN_21744-83-2.htm View Source
• [3] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source

High-Impact Application Scenarios

Selective Herbicide Lead Optimization

Agrochemical R&D teams developing novel PPO-inhibiting herbicides should prioritize this scaffold as a core intermediate. The unprecedented 3200-fold plant-vs-human selectivity demonstrated by compound 7af provides a template for designing herbicides with superior safety profiles, directly addressing tightening EU and EPA regulatory requirements for reduced mammalian toxicity [1]. The 18-fold potency advantage over flumioxazin (Ki 2.5 nM vs. 46 nM) further establishes a clear path to lower application rates and reduced environmental load [2].

Patentable Chemical Space Diversification

Medicinal chemistry and patent strategy groups can leverage the proven cross-series versatility of this scaffold to build robust intellectual property portfolios. The core has already yielded high-potency inhibitors in two structurally distinct series—thienopyrimidinediones and pyrimidinediones—demonstrating that iterative optimization from this single intermediate can generate multiple patentable composition-of-matter families [1][2]. This reduces procurement complexity and accelerates lead generation timelines.

Kilogram-Scale Process Development

Process chemistry teams pursuing scalable herbicide manufacture will benefit from the scaffold's favorable physicochemical properties for solid-form handling. The melting point of 151.3 °C, elevated relative to non-fluorinated analogs, supports stable storage and consistent quality in multi-kilogram campaigns [3]. The lower LogP (1.4 vs. 2.55 for flumioxazin) also simplifies aqueous workup and purification steps, reducing solvent consumption and process mass intensity [4][5].

Environmental Fate and Ecotoxicology Profiling

Environmental safety assessment teams can use the scaffold's distinct physicochemical profile (LogP 1.4) as a starting point for designing derivatives with reduced bioaccumulation potential compared to commercial PPO herbicides (LogP >2.5) [4][5]. The established role of fluorine in both enhancing target binding and modulating lipophilicity, as validated by MIA-QSAR modeling, provides a rational framework for balancing potency and environmental persistence in candidate selection [6].

Application

Selection Property

Validation Focus

Selective herbicide research

Plant-vs-human PPO selectivity context

Endpoint selectivity assays across species PPO

Chemical space diversification

Scaffold versatility across inhibitor series

Multi-series structure-activity relationship studies

Process development support

Thermal and lipophilicity profile

Solid-form handling and purification assessment

Environmental fate profiling

Lipophilicity and bioaccumulation potential

Environmental fate model studies

• [1] Zheng B-F et al. Synthesis and Biological Activity Evaluation of Benzoxazinone-Pyrimidinedione Hybrids as Potent Protoporphyrinogen IX Oxidase Inhibitor. J Agric Food Chem. 2023;71(39):14221-14231. DOI: 10.1021/acs.jafc.3c03593 View Source
• [2] Wang D-W et al. Discovery of a Potent Thieno[2,3-d]pyrimidine-2,4-dione-Based Protoporphyrinogen IX Oxidase Inhibitor through an In Silico Structure-Guided Optimization Approach. J Agric Food Chem. 2021;69(47):14115-14125. DOI: 10.1021/acs.jafc.1c05665 View Source
• [3] Molaid Chemical Database, 2-methyl-3-oxo-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxaazine (CAS 103362-08-9) Physicochemical Properties, https://www.molaid.com/MS_1797083 View Source
• [4] ChemicalBook, Flumioxazin (CAS 103361-09-7) Properties, LogP = 2.550, https://www.chemicalbook.cn/Manufacturers/flumioxazin.htm View Source
• [5] ChemicalBook, 2-Methyl-2H-1,4-benzoxazin-3(4H)-one (CAS 21744-83-2) Properties, https://www.chemicalbook.cn/CASEN_21744-83-2.htm View Source
• [6] de Faria AC et al. Fluorinated benzoxazinones designed via MIA-QSAR, docking and molecular dynamics as protoporphyrinogen IX oxidase inhibitors. J Sci Food Agric. 2024;104(9):5326-5337. DOI: 10.1002/jsfa.13361 View Source